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Compound of Interest

Compound Name: 1,3-Dibromopropane

Cat. No.: B121459 Get Quote

Introduction

1,3-Dibromopropane, also known as trimethylene dibromide, is a dihalogenated propane with

the chemical formula C₃H₆Br₂.[1] It is a colorless to light-yellow liquid at room temperature,

characterized by a sweet odor.[2][3] This organobromine compound is a versatile bifunctional

alkyl halide, featuring two bromine leaving groups that enable its participation in a variety of

substitution and elimination reactions.[4] Its reactivity makes it a crucial intermediate in organic

synthesis for forming C₃-bridged compounds, and it is widely utilized in the production of

pharmaceuticals, insecticides, quaternary ammonium compounds, and polymers.[4]

Historically, it is notable for its use in the first synthesis of cyclopropane in 1881, a process

known as the Freund reaction.

Physical Properties
The physical characteristics of 1,3-dibromopropane are well-documented, making it a reliable

reagent in various experimental settings. It is sparingly soluble in water but shows good

solubility in organic solvents like alcohol and ether.

Table 1: General and Physical Properties of 1,3-Dibromopropane
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Property Value

Appearance Colorless to light-yellow liquid

Odor Sweet

Molecular Formula C₃H₆Br₂

Molecular Weight 201.89 g/mol

CAS Number 109-64-8

Density 1.989 g/mL at 25 °C

Melting Point -34 °C

Boiling Point 167 °C

Flash Point 54 °C (closed cup)

Vapor Pressure 2.6 hPa at 20 °C

Vapor Density 7 (vs air)

Refractive Index (n²⁰/D) 1.524

Water Solubility 1.68 g/L at 30 °C

Solubility Soluble in ether, acetone, chloroform

Chemical Properties and Reactivity
1,3-Dibromopropane is a stable compound but is incompatible with strong oxidizing agents

and strong bases. When heated to decomposition, it emits toxic fumes of hydrogen bromide. Its

primary chemical utility lies in its ability to act as a bifunctional electrophile in nucleophilic

substitution reactions.

Table 2: Chemical and Safety Data for 1,3-Dibromopropane
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Property Description

Stability
Stable under normal conditions. Decomposes

upon prolonged heating.

Incompatibilities Strong oxidizing agents, strong bases.

Hazardous Decomposition
Hydrogen bromide fumes upon heating to

decomposition.

Reactivity
Undergoes nucleophilic substitution and

elimination reactions.

Key Reactions
Freund reaction (cyclopropane synthesis), C-N

coupling for heterocycles.

Hazard Statements
Flammable liquid and vapor, Harmful if

swallowed, Causes skin irritation.

Key Reactions and Applications
1,3-Dibromopropane serves as a key building block for introducing a three-carbon propyl

chain into molecules.

Freund Reaction: In this classic reaction, 1,3-dibromopropane reacts with a metal like zinc

or sodium to undergo an intramolecular Wurtz-type coupling, forming cyclopropane. This was

the first synthesis of a cyclopropane ring.

C-N Coupling Reactions: It is extensively used to prepare C₃-bridged compounds by reacting

with various nucleophiles, particularly amines. This is a fundamental method for synthesizing

nitrogen-containing heterocyclic compounds, which are prevalent in pharmaceuticals and

agrochemicals. For example, it reacts with primary or secondary amines in the presence of a

base to form aziridines, pyrrolidines, and other cyclic structures.

Caption: Key synthetic applications of 1,3-dibromopropane.

Experimental Protocols
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Detailed methodologies for the synthesis and purification of 1,3-dibromopropane are crucial

for its effective use in a research setting.

Protocol 1: Synthesis from 1,3-Propanediol
This protocol describes the synthesis of 1,3-dibromopropane from 1,3-propanediol using

sodium bromide and sulfuric acid.

Materials:

500 mL 3-neck round-bottom flask

Pressure-equalizing addition funnel

Reflux condenser

Stir bar

1,3-propanediol (43.0 mL, 600 mmol)

Anhydrous sodium bromide (154.5 g, 1500 mmol)

90% Sulfuric acid (150 mL, ~2500 mmol)

Distilled water

Procedure:

Equip the 500 mL 3-neck flask with a stir bar, addition funnel, and reflux condenser.

Charge the flask with 100 mL of distilled water, 154.5 g of anhydrous sodium bromide, and

43.0 mL of 1,3-propanediol.

Add 35 mL of distilled water to the graduated cylinder used for the diol to dissolve any

residue and add this washing to the flask.

Charge the addition funnel with 150 mL of 90% sulfuric acid.
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With stirring and cooling water running through the condenser, add the sulfuric acid dropwise

at a rate of approximately 1 drop/second. The reaction is exothermic.

Once the addition is complete, replace the addition funnel with a stopper and reflux the

mixture for 2 hours.

After reflux, allow the mixture to cool slightly and reconfigure the apparatus for simple

distillation.

Heat the mixture strongly to distill the product. The distillate will form two layers. Continue

distillation until the stillhead temperature rises to 120°C and the distillate runs clear.

Reaction Setup Reaction Workup

Charge Flask:
1,3-Propanediol, NaBr, H2O

Add H2SO4
dropwise via funnel Reflux for 2 hours Cool mixture Simple Distillation

(Collect biphasic distillate)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-dibromopropane from 1,3-propanediol.

Protocol 2: Synthesis via Free Radical Addition
1,3-Dibromopropane can also be synthesized through the free radical addition of hydrogen

bromide to allyl bromide.

Materials:

Reaction vessel suitable for gas handling

Peroxide-free allyl bromide

Hydrogen bromide (HBr) gas

Freshly reduced iron powder (catalyst)

Procedure:
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Charge the reaction vessel with peroxide-free allyl bromide (e.g., 1/12 mole).

Introduce freshly reduced iron powder (0.02-0.41 mole) into the vessel.

While shaking and excluding air, introduce hydrogen bromide gas (e.g., 1.3/12 mole) into the

reaction mixture.

The reaction proceeds to yield 1,3-dibromopropane. The product can be isolated and

purified by distillation.

Protocol 3: Purification
The crude product from synthesis requires purification to remove unreacted starting materials

and byproducts.

Materials:

Crude 1,3-dibromopropane

Separatory funnel

Concentrated sulfuric acid (cold)

10% Sodium carbonate solution

Anhydrous magnesium sulfate or calcium chloride

Distillation apparatus

Procedure:

Transfer the crude, biphasic distillate to a separatory funnel.

Wash the organic layer sequentially with: a. An equal volume of water. b. A small volume of

cold, concentrated sulfuric acid (Note: Emulsions can form; do not shake too vigorously). c.

50 mL of 10% sodium carbonate solution. d. A final wash with water.

Separate the lower organic layer and transfer it to a clean, dry flask.
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Dry the product over a suitable drying agent (e.g., anhydrous magnesium sulfate or calcium

chloride).

Gravity filter the dried liquid to remove the drying agent.

Perform a final fractional distillation (or vacuum distillation) to obtain pure 1,3-
dibromopropane, collecting the fraction boiling at 162-165°C.
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Crude Product
(Biphasic Distillate)

1. Wash with H2O

2. Wash with conc. H2SO4

3. Wash with 10% Na2CO3

4. Final Wash with H2O

Dry over Anhydrous
MgSO4 or CaCl2

Filter

Fractional Distillation

Pure 1,3-Dibromopropane

Click to download full resolution via product page

Caption: Standard purification workflow for 1,3-dibromopropane.
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Protocol 4: Analytical Characterization (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for assessing the

purity of 1,3-dibromopropane and identifying any impurities.

Instrumentation:

Gas Chromatograph with a Mass Spectrometer detector (e.g., Ion Trap).

Column: DB-624 or similar (30 m x 0.53 mm x 3.0 µm).

GC Conditions (Example):

Carrier Gas: Nitrogen or Helium.

Injector Temperature: 200°C.

Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp at

a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 220°C).

Detector Temperature: 230°C.

Procedure:

Prepare a dilute solution of the 1,3-dibromopropane sample in a suitable solvent (e.g.,

hexane).

Inject a small volume (e.g., 1 µL) into the GC.

Run the specified temperature program to separate the components.

The mass spectrometer will fragment the eluting compounds, providing mass spectra that

can be used to confirm the identity of 1,3-dibromopropane and any impurities by

comparison to spectral libraries (e.g., NIST). The purity is determined by the relative area of

the main peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b121459?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromopropane
https://en.wikipedia.org/wiki/1,3-Dibromopropane
https://www.sciencemadness.org/whisper/viewthread.php?tid=62619
https://www.sciencemadness.org/whisper/viewthread.php?tid=62619
https://exsyncorp.com/2025/06/in-focus-13-dibromopropane/
https://www.benchchem.com/product/b121459#1-3-dibromopropane-physical-and-chemical-properties
https://www.benchchem.com/product/b121459#1-3-dibromopropane-physical-and-chemical-properties
https://www.benchchem.com/product/b121459#1-3-dibromopropane-physical-and-chemical-properties
https://www.benchchem.com/product/b121459#1-3-dibromopropane-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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